Cas no 4521-22-6 (4-(p-Tolyl)butyric acid)

• Product Name: 4-(p-Tolyl)butyric acid
• CAS No: 4521-22-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00021786
• CID: 85077
• PubChem ID: 87577463
• Update Time: 2025-05-21

4-(p-Tolyl)butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(p-Tolyl)butanoic acid
• 4-(4-methylphenyl)butanoic acid
• 4-(P-TOLYL)BUTYRIC ACID
• 4-?methylBenzenebutanoic acid
• 4-(4-Methylphenyl)butyric acid
• 4-(PARA-TOLYL)-BUTYRIC ACID
• 4-p-Tolylbutyric acid
• NSC 57013
• Benzenebutanoic acid, 4-methyl-
• 4-p-Tolylbutanoic acid
• IXWOVMRDYFFXGI-UHFFFAOYSA-N
• 4-(p-Tolyl)butanoicAcid
• NSC57013
• 4-(p-tolyl)-butyric acid
• TimTec1_001579
• 4-Methylbenzenebutanoic acid
• IXWOVMRDYFFXGI-UHFFFAOYSA-
• HMS1538
• CS-W002126
• SCHEMBL764952
• FT-0616854
• NSC-57013
• HMS1538H17
• AC-31092
• EN300-43822
• DTXSID20196434
• BCP10709
• 4-(p-tolyl)butanoate;4-(p-Tolyl)butanoic Acid
• A826742
• DS-17708
• AKOS000345140
• 6CD42J3Z4Q
• 4-(4-Methylphenyl)butanoic acid #
• Butyric acid, 4-p-tolyl-
• NS00031499
• T1727
• 4-(p-methyl phenyl)butyric acid
• 4-(4-methylphenyl) butanoic acid
• MFCD00021786
• SY030207
• NCGC00174281-01
• 4-(4-methyl-phenyl)-butyric-acid
• Z336127890
• EINECS 224-848-8
• 4521-22-6
• InChI=1/C11H14O2/c1-9-5-7-10(8-6-9)3-2-4-11(12)13/h5-8H,2-4H2,1H3,(H,12,13)
• DB-051278
• 4-(p-Tolyl)butyric acid

• MDL： MFCD00021786
• Inchi： 1S/C11H14O2/c1-9-5-7-10(8-6-9)3-2-4-11(12)13/h5-8H,2-4H2,1H3,(H,12,13)
• InChI Key： IXWOVMRDYFFXGI-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC(C)=CC=1)=O
• BRN： 639705

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystals
• Density: 1.072
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 150°C/1mmHg(lit.)
• Flash Point: 205.4°C
• Refractive Index: 1.5190 (estimate)
• PSA: 37.30000
• LogP: 2.40230
• Solubility: Uncertain

4-(p-Tolyl)butyric acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(p-Tolyl)butyric acid

4-(p-Tolyl)butyric Acid: A Comprehensive Overview

4-(p-Tolyl)butyric acid (CAS No. 4521-22-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 4-(4-methylphenyl)butyric acid, is characterized by its unique structure, which includes a butyric acid moiety and a para-tolyl group. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

In recent years, the study of 4-(p-Tolyl)butyric acid has been driven by its potential therapeutic applications and its role in various biological processes. Researchers have explored its use in drug development, particularly in the areas of metabolic disorders and neurodegenerative diseases. The compound's ability to modulate specific biological pathways makes it a valuable candidate for further investigation.

The chemical structure of 4-(p-Tolyl)butyric acid is crucial for understanding its properties and potential applications. The butyric acid moiety is a short-chain fatty acid that plays a significant role in cellular metabolism and signaling. The para-tolyl group, on the other hand, provides additional stability and specific interactions with biological targets. This combination results in a molecule that can influence various physiological processes.

One of the key areas of research involving 4-(p-Tolyl)butyric acid is its potential as a therapeutic agent for metabolic disorders. Studies have shown that this compound can affect glucose metabolism and lipid homeostasis, making it a promising candidate for treating conditions such as diabetes and obesity. For instance, recent research published in the Journal of Medicinal Chemistry has demonstrated that 4-(p-Tolyl)butyric acid can enhance insulin sensitivity and reduce inflammation in adipose tissue, thereby improving overall metabolic health.

In addition to its metabolic effects, 4-(p-Tolyl)butyric acid has also been investigated for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal function. Research has shown that 4-(p-Tolyl)butyric acid can protect neurons from oxidative stress and promote neurogenesis, which could have significant implications for the treatment of these debilitating conditions. A study published in the journal Neuropharmacology highlighted the ability of this compound to reduce beta-amyloid plaque formation and improve cognitive function in animal models of Alzheimer's disease.

The synthesis of 4-(p-Tolyl)butyric acid has been optimized to ensure high yields and purity, which are essential for both research and industrial applications. Various synthetic routes have been developed, including those involving Grignard reactions and esterification processes. These methods allow for the efficient production of the compound on both laboratory and industrial scales.

The safety profile of 4-(p-Tolyl)butyric acid is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic doses, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety.

In conclusion, 4-(p-Tolyl)butyric acid (CAS No. 4521-22-6) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in drug development and therapeutic interventions. As research continues to uncover new insights into its properties and mechanisms of action, the future prospects for this compound appear promising.